Cas no 857549-84-9 (2-chloro-5-ethyl-1,3-thiazole)

• Product Name: 2-chloro-5-ethyl-1,3-thiazole
• CAS No: 857549-84-9
• MF: C₅H₆ClNS
• MW: 147.625838756561
• CID: 717747
• PubChem ID: 22969193
• Update Time: 2024-03-01

2-chloro-5-ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole,2-chloro-5-ethyl-
• 2-chloro-5-ethylthiazole
• Thiazole, 2-chloro-5-ethyl-
• 2-chloro-5-ethyl-1,3-thiazole

• MDL： MFCD11847551
• Inchi： 1S/C5H6ClNS/c1-2-4-3-7-5(6)8-4/h3H,2H2,1H3
• InChI Key： PDCCSNAOZCFXCN-UHFFFAOYSA-N
• SMILES： S1C(CC)=CN=C1Cl

Computed Properties

• Exact Mass: 146.991
• Monoisotopic Mass: 146.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 192-193 °C
• pka: 1.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles